(R)-tert-butyl 3-((6-chloropyrimidin-4-yl)amino)piperidine-1-carboxylate

• IUPAC Name: tert-butyl (3R)-3-[(6-chloropyrimidin-4-yl)amino]piperidine-1-carboxylate
• InChI: InChI=1S/C14H21ClN4O2/c1-14(2,3)21-13(20)19-6-4-5-10(8-19)18-12-7-11(15)16-9-17-12/h7,9-10H,4-6,8H2,1-3H3,(H,16,17,18)/t10-/m1/s1
• InChI Key: BYYSPKHMDVCCQI-SNVBAGLBSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC(C1)NC2=CC(=NC=N2)Cl
• Isomeric SMILES: CC(C)(C)OC(=O)N1CCC[C@H](C1)NC2=CC(=NC=N2)Cl
• Molecular Formula: C14H21ClN4O2
• Molecular Weight: 312.79 g/mol

Description

(R)-tert-butyl 3-((6-chloropyrimidin-4-yl)amino)piperidine-1-carboxylate, or (R)-TBPC for short, is an organic compound with a wide range of applications in scientific research. It is a member of the piperidine family of compounds and is composed of a tert-butyl group, a 6-chloropyrimidine-4-yl group, and a piperidine-1-carboxylate group. The compound has been used in a variety of experiments, ranging from drug design to biochemical and physiological studies. In

Scientific Research Applications

(R)-TBPC has been used in a variety of scientific research applications. It has been used as a model compound in drug design studies. In addition, it has been used in biochemical and physiological studies, as it is able to interact with certain enzymes and receptors. It has also been used in studies on the mechanism of action of certain drugs.

Mechanism of Action

The mechanism of action of (R)-TBPC is not fully understood. However, it is believed to act as an agonist of certain enzymes and receptors. It is thought to interact with these enzymes and receptors in a way that activates them and leads to the desired effect.
Biochemical and Physiological Effects
The biochemical and physiological effects of (R)-TBPC are not fully understood. However, it has been shown to interact with certain enzymes and receptors, which may lead to the desired effects. In addition, it has been shown to have an effect on the body’s immune system, as well as on the cardiovascular system.

Advantages and Limitations for Lab Experiments

The advantages of using (R)-TBPC in lab experiments include its low cost, ease of synthesis, and its ability to interact with certain enzymes and receptors. The main limitation of (R)-TBPC is that its mechanism of action is not yet fully understood.

Future Directions

There are several potential future directions for (R)-TBPC research. These include further studies on its mechanism of action, studies on its effects on the body’s immune system, and studies on its potential as a drug. In addition, further research could be done on its potential as a therapeutic agent, as well as its potential applications in other areas of scientific research.